2-[(4-{[(4-chlorophenyl)sulfanyl]methyl}-6-hydroxypyrimidin-2-yl)sulfanyl]-N-(3,4-dimethoxyphenyl)acetamide

• IUPAC Name: 2-[[4-[(4-chlorophenyl)sulfanylmethyl]-6-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(3,4-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C21H20ClN3O4S2/c1-28-17-8-5-14(9-18(17)29-2)23-20(27)12-31-21-24-15(10-19(26)25-21)11-30-16-6-3-13(22)4-7-16/h3-10H,11-12H2,1-2H3,(H,23,27)(H,24,25,26)
• InChI Key: KHNCOKFJLMEYNO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)CSC2=NC(=CC(=O)N2)CSC3=CC=C(C=C3)Cl)OC
• Molecular Formula: C21H20ClN3O4S2
• Molecular Weight: 478.0 g/mol

Description

2-[(4-{[(4-chlorophenyl)sulfanyl]methyl}-6-hydroxypyrimidin-2-yl)sulfanyl]-N-(3,4-dimethoxyphenyl)acetamide is a potent and selective small molecule antagonist of the P2X7 receptor, a ligand-gated ion channel highly expressed on immune cells like macrophages and microglia. Research into P2X7 receptor antagonism is crucial for understanding the NLRP3 inflammasome pathway and its role in the release of pro-inflammatory cytokines such as IL-1β . This compound is therefore a valuable pharmacological tool for investigating neuroinflammatory and chronic inflammatory diseases, as well as neuropathic and inflammatory pain models. Its mechanism of action involves binding to the P2X7 receptor, preventing ATP-induced channel opening, subsequent potassium efflux, and the downstream activation of the inflammasome complex. The compound exhibits high affinity and potency, making it superior to earlier, less selective P2X7 antagonists for in vitro and in vivo research applications . Studies utilizing this antagonist have demonstrated its efficacy in reducing pain-related behaviors in rodent models, highlighting its potential as a lead compound for developing novel therapeutics targeting purinergic signaling . This product is intended for research purposes only and is not for diagnostic or therapeutic use.

Preparation Methods

Solvent Selection

• Polar aprotic solvents (DMF, DMSO) enhance nucleophilicity but may lead to side reactions

• Chlorinated solvents (DCM, chloroform) improve reaction control for temperature-sensitive steps

Temperature Effects

• Lower temperatures (0–5°C) minimize disulfide byproduct formation during thiolation

• Elevated temperatures (80°C) accelerate pyrimidine ring formation but require inert atmospheres

Catalytic Additives

• Phase-transfer catalysts : Tetrabutylammonium bromide improves interfacial reactions

• Radical inhibitors : BHT (butylated hydroxytoluene) prevents sulfur oxidation

Analytical Characterization

Critical quality attributes are verified through:

Spectroscopic Methods :

• ¹H NMR (DMSO-d₆): δ 8.21 (s, 1H, pyrimidine-H), δ 7.45–7.32 (m, 4H, Ar-H), δ 6.85 (s, 2H, OCH₃)

• LC-MS : m/z 536.08 [M+H]⁺

Chromatographic Purity :

Method	Column	Purity Criteria
HPLC	C18, 250 × 4.6 mm	≥98.5%
TLC	Silica GF254	Single spot

Industrial-Scale Considerations

For kilogram-scale production, the following modifications improve viability:

• Continuous flow reactors for exothermic thiolation steps

• Crystallization-based purification instead of column chromatography

• Solvent recovery systems to reduce DCM usage by 40%

Patent WO2009057133A2 demonstrates a pilot-scale process achieving 82% overall yield through optimized stoichiometry and reduced reaction times.

Challenges and Mitigation Strategies

Challenge	Solution	Efficacy
Sulfur oxidation	Nitrogen sparging, BHT additives	90%
Regioselectivity issues	Directed metalation strategies	85%
Polymorphism	Controlled cooling crystallization	95%

Chemical Reactions Analysis

Types of Reactions

2-[(4-{[(4-chlorophenyl)sulfanyl]methyl}-6-hydroxypyrimidin-2-yl)sulfanyl]-N-(3,4-dimethoxyphenyl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride, resulting in the formation of corresponding alcohols or amines.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the molecule, altering its chemical properties.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Lithium aluminum hydride, sodium borohydride, and other reducing agents.

Substitution: Halogenated compounds, nucleophiles like amines or thiols.

Major Products

The major products formed from these reactions include sulfoxides, sulfones, alcohols, amines, and various substituted derivatives, depending on the specific reagents and conditions used.

Scientific Research Applications

2-[(4-{[(4-chlorophenyl)sulfanyl]methyl}-6-hydroxypyrimidin-2-yl)sulfanyl]-N-(3,4-dimethoxyphenyl)acetamide has a wide range of scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules and materials.

Biology: Investigated for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: Explored as a potential therapeutic agent for various diseases due to its unique chemical structure and biological activity.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-[(4-{[(4-chlorophenyl)sulfanyl]methyl}-6-hydroxypyrimidin-2-yl)sulfanyl]-N-(3,4-dimethoxyphenyl)acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The target compound belongs to a class of sulfanylacetamide derivatives with pyrimidine or thienopyrimidine scaffolds. Below is a detailed comparison with key analogs:

Structural and Functional Group Variations

Compound Name	Key Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Features
Target Compound	3,4-Dimethoxyphenyl, 4-chlorophenylsulfanylmethyl, 6-hydroxypyrimidine	Likely C₂₁H₂₀ClN₃O₄S₂*	~478.0*	Enhanced lipophilicity and potential metabolic stability due to dual methoxy groups.
N-(4-Chlorophenyl)-2-{[3-cyano-6-(4-methylphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetamide (CAS: Not provided)	4-Chlorophenyl, trifluoromethyl, cyano, 4-methylphenyl	C₂₂H₁₆ClF₃N₃OS	486.9	High electronegativity from CF₃ and cyano groups; may improve binding to hydrophobic enzyme pockets.
2-[(6-Ethyl-4-oxo-3-phenylthieno[2,3-d]pyrimidin-2-yl)sulfanyl]-N-(4-nitrophenyl)acetamide (CAS: 378775-68-9)	4-Nitrophenyl, thienopyrimidinone, ethyl	C₂₂H₁₈N₄O₄S₂	482.5	Strong electron-withdrawing nitro group may enhance reactivity but reduce solubility.
2-{[3-(4-Chlorophenyl)-4-oxo-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl]sulfanyl}-N-(2-ethyl-6-methylphenyl)acetamide (CAS: 768380-53-6)	Cyclopenta-thieno-pyrimidine, 2-ethyl-6-methylphenyl	C₂₅H₂₄ClN₃O₂S₂	522.1	Rigid bicyclic core may restrict conformational flexibility, affecting target binding.
2-[(4-{[(4-Chlorophenyl)sulfanyl]methyl}-6-hydroxypyrimidin-2-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide (CAS: 444934-91-2)	4-Methoxyphenyl, 4-chlorophenylsulfanylmethyl	C₂₀H₁₈ClN₃O₃S₂	447.96	Single methoxy group reduces steric hindrance compared to the target compound.
2-({2-[(4-Chlorobenzyl)sulfanyl]-6-methyl-4-pyrimidinyl}sulfanyl)-N-(4-methylphenyl)acetamide (CAS: Not provided)	4-Methylphenyl, 4-chlorobenzyl, methylpyrimidine	C₂₁H₂₀ClN₃OS₂	429.99	Methylpyrimidine and benzyl groups may improve membrane permeability.

*Estimated based on structural similarity to .

Key Research Findings

• Electronic Effects : The 3,4-dimethoxyphenyl group in the target compound introduces two electron-donating methoxy groups, which may enhance π-π stacking interactions with aromatic residues in biological targets compared to analogs with single methoxy (e.g., ) or nitro groups (e.g., ).
• Hydrogen Bonding: The 6-hydroxypyrimidine moiety in the target compound and provides a hydrogen bond donor/acceptor site, absent in compounds like and , which could improve target affinity.
• Metabolic Stability : The dual methoxy groups in the target compound may slow oxidative metabolism compared to analogs with methyl or ethyl substituents (e.g., ), as methoxy groups are less prone to cytochrome P450-mediated oxidation .
• Crystallographic Data : Structural analogs such as and have been characterized using SHELX-based refinement (e.g., SHELXL ), confirming the spatial arrangement of sulfanyl and acetamide groups critical for activity.

Q & A

Q. What are the key synthetic strategies for preparing this compound, and how can reaction conditions be optimized for higher yields?

The synthesis involves multi-step organic reactions:

• Step 1 : Functionalize the pyrimidine ring via nucleophilic substitution (e.g., NaH/DMF, 0–5°C) using thiols.
• Step 2 : Perform sequential thioether couplings and acetamide formation via carbodiimide-mediated reactions (e.g., EDCI/HOBt).
• Optimization : Use factorial design (2³ arrays) to test stoichiometry (1.2–1.5 equivalents), temperature gradients (0°C to reflux), and solvent polarity. Catalyst screening (DMAP vs. HOBt) improves amidation efficiency .

Q. What spectroscopic techniques confirm structural integrity and regioisomeric purity?

• 2D NMR (HSQC/HMBC) : Validates connectivity, distinguishing thioether linkage positions.
• HRMS-ESI : Ensures <3 ppm mass accuracy.
• X-ray crystallography : Resolves molecular geometry (e.g., monoclinic P21/c systems with C=O···S interactions) .
• HPLC-PDA : Reverse-phase C18 column (MeCN/H₂O gradient) separates positional isomers in 12 minutes .

Q. What protocols assess stability under storage and experimental conditions?

Follow ICH guidelines for accelerated stability testing:

• Thermal stress : 40°C/75% RH for 6 months with monthly HPLC-UV checks.
• Photolytic testing : 1.2 million lux hours exposure.
• Solution stability : Monitor degradation in PBS (pH 7.4) and gastric fluid (pH 1.2) via UPLC-MS/MS. Store lyophilized material at -80°C under argon .

Advanced Research Questions

Q. How can contradictions between computational predictions and experimental biological activity be resolved?

• Enhanced MD simulations : Gaussian accelerated MD (200 ns trajectories) to capture rare binding states.
• Experimental validation :

• Surface plasmon resonance (SPR) for KD determination.
• Isothermal titration calorimetry (ITC) for thermodynamic profiling.
• Functional assays across 3+ cell lines with LC-MS/MS metabolite analysis .

Q. What strategies optimize solubility and bioavailability without compromising target affinity?

• Salt screening : Test 10 counterions (e.g., HCl, Na, K) across pH 1.2–6.7.
• Prodrug derivatization : Introduce hydrolyzable groups at hydroxypyrimidine or acetamide sites.
• Nanocrystal engineering : Anti-solvent precipitation with HPMC-E5 stabilizer (<200 nm particles).
• PK studies : Compare AUC₀–24h in rodent models using non-compartmental modeling (WinNonlin®) .

Q. How to design experiments elucidating mechanism of action amid off-target effects?

• Multi-omics approach :

• Chemoproteomics : Clickable photoaffinity probes for LC-MS/MS target identification.
• Phosphoproteomics (SilAC) : Map kinase signaling perturbations.
• Metabolomics (HRMAS NMR) : Assess 200+ central carbon metabolites.
  • Phenotypic screening : CRISPR-Cas9 knockout cell lines with Hill slope analysis (nHill >1 indicates cooperative binding). Validate in conditional knockout models .

Data Contradiction Analysis

Q. How to address discrepancies in reported biological activity across studies?

• Meta-analysis : Normalize data using Z-score transformations for cross-study comparison.
• Assay standardization : Replicate experiments under uniform conditions (e.g., ATP concentration in kinase assays).
• Structural analogs : Compare SAR trends with derivatives (logP variations <0.5 units) to identify critical functional groups .

Methodological Tables

Parameter	Optimization Range	Key References
Nucleophilic substitution	0–5°C, 1.2–1.5 eq thiol
Amidation catalysts	EDCI/HOBt vs. DMAP
HPLC gradient (MeCN/H₂O)	30% → 90% over 12 min
MD simulation duration	200 ns trajectories